(1S,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol;hydrochloride

Specification

• CAS No.: 2137758-06-4
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68
• IUPAC Name: (1S,2R)-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol;hydrochloride
• Standard InChI: InChI=1S/C10H13NO.ClH/c11-10-8-4-2-1-3-7(8)5-6-9(10)12;/h1-4,9-10,12H,5-6,11H2;1H/t9-,10+;/m1./s1
• Standard InChI Key: SNRPNRYBBYUHMG-UXQCFNEQSA-N
• SMILES: C1CC2=CC=CC=C2C(C1O)N.Cl

Introduction

(1R,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol

• Properties: This compound has a molecular weight of 163.22 g/mol and is known by several synonyms, including trans-1-amino-1,2,3,4-tetrahydronaphthalen-2-ol.

• Structure: The compound has a similar structure to the (1S,2R) isomer but with a different stereochemical configuration.

trans-(1S,2S)-2-Amino-1,2,3,4-tetrahydronaphthalen-1-ol

• Properties: This compound also belongs to the tetralin class and has a molecular weight of 163.22 g/mol.

• Structure: It differs in the position of the amino group and the stereochemistry compared to the (1S,2R) isomer.

Synthesis and Applications

While specific synthesis methods for (1S,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol;hydrochloride are not detailed in the available literature, tetrahydronaphthalenol derivatives are often synthesized through reduction of naphthalene derivatives followed by functional group transformations. These compounds can serve as intermediates in the synthesis of more complex molecules, including pharmaceuticals and materials.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Stereochemistry
(1R,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol	C$_{10}$H$_{13}$NO	163.22	(1R,2R)
trans-(1S,2S)-2-Amino-1,2,3,4-tetrahydronaphthalen-1-ol	C$_{10}$H$_{13}$NO	163.22	(1S,2S)
(1S,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol	C$_{10}$H$_{13}$NO	163.22	(1S,2R)

Given the lack of specific information on (1S,2R)-1-Amino-1,2,3,4-tetrahydronaphthalen-2-ol;hydrochloride, further research is needed to fully understand its properties and applications.